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Compound of Interest

Compound Name: 6-Hydroxynicotinic acid

Cat. No.: B132223

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 6-Hydroxynicotinic acid, including detailed operational and disposal
plans to foster a culture of safety and build deep trust in your laboratory practices.

Hazard ldentification and Risk Assessment

6-Hydroxynicotinic acid is classified as a hazardous substance that can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3][4] It is
crucial to handle this chemical in a well-ventilated area and avoid the formation of dust.[2][3][4]

Key Safety and Physical Data

To facilitate a quick assessment of the chemical's properties, the following table summarizes
key quantitative data.
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Property Value Reference
CAS Number 5006-66-6 [1][21[3]

EC Number 225-682-9 [3114]
Molecular Formula C6H5NO3 [3]
Appearance Beige Powder Solid [1]

Odor Odorless [1]

Operational Plan: From Preparation to Disposal

A systematic approach to handling 6-Hydroxynicotinic acid is critical to minimize exposure
and ensure safety. The following step-by-step guidance outlines the complete workflow.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

e Work in a well-ventilated area, such as a fume hood, to minimize inhalation of dust or vapors.

[1I[21[3][4][5]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[2][5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is your first line of
defense.
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Specific
PPE Category - . Rationale
Recommendations

Chemical safety goggles
conforming to EN166 or OSHA
) 29 CFR 1910.133 standards. ) o
Eye Protection ) can cause serious irritation.[1]
[1][2] A face shield may be
[21[41[5]
necessary for splash hazards.

[6]

To prevent eye contact which

Wear appropriate protective

gloves (e.g., nitrile or butyl i .
) To prevent skin contact which
Hand Protection rubber).[1][7] Inspect gloves o
) can cause irritation.[1][2][4][5]
for any tears or degradation

before use.

Alab coat is mandatory.[6] For
larger quantities or where
) ] there is a significant risk of To protect skin and personal
Skin and Body Protection ] ] ] ) o
splashing, consider an acid- clothing from contamination.

resistant apron or coveralls.[6]

[8]

Under normal laboratory use
with adequate ventilation,
respiratory protection may not
be required.[1][2] For large-

scale operations or in ]
To prevent respiratory tract

Respiratory Protection emergencies where dust or o
irritation.[1][2][4][5]

aerosols may be generated,
use a NIOSH/MSHA or
European Standard EN 136
approved respirator with

appropriate cartridges.[1]

Handling and Storage Procedures

e Handling: Avoid all unnecessary personal contact.[3] Do not breathe dust.[1] Wash hands
and any exposed skin thoroughly after handling.[1][2][5] When handling, do not eat, drink, or

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://www.echemi.com/sds/2-hydroxy-5-pyridinecarboxylicacid-pid_Rock45673.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZmwzaTAwNnp0aW83bHh0dDNzaWRwaW1iazJ2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODE3XzUwMDYtNjYtNl82LUh5ZHJveHluaWNvdGluaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ4MTdfNTAwNi02Ni02XzYtSHlkcm94eW5pY290aW5pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--47942d7906d6634971261e0013bb0810ad9301b9/MetaSci_MSID817_5006-66-6_6-Hydroxynicotinic%20acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://www.echemi.com/sds/2-hydroxy-5-pyridinecarboxylicacid-pid_Rock45673.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZmwzaTAwNnp0aW83bHh0dDNzaWRwaW1iazJ2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODE3XzUwMDYtNjYtNl82LUh5ZHJveHluaWNvdGluaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ4MTdfNTAwNi02Ni02XzYtSHlkcm94eW5pY290aW5pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--47942d7906d6634971261e0013bb0810ad9301b9/MetaSci_MSID817_5006-66-6_6-Hydroxynicotinic%20acid.pdf
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://ehss.syr.edu/ehss-emergency-response-preparedness/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://www.echemi.com/sds/2-hydroxy-5-pyridinecarboxylicacid-pid_Rock45673.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZmwzaTAwNnp0aW83bHh0dDNzaWRwaW1iazJ2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODE3XzUwMDYtNjYtNl82LUh5ZHJveHluaWNvdGluaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ4MTdfNTAwNi02Ni02XzYtSHlkcm94eW5pY290aW5pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--47942d7906d6634971261e0013bb0810ad9301b9/MetaSci_MSID817_5006-66-6_6-Hydroxynicotinic%20acid.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR5072.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15802~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:17:18~~6-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC156400250&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJnZmwzaTAwNnp0aW83bHh0dDNzaWRwaW1iazJ2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODE3XzUwMDYtNjYtNl82LUh5ZHJveHluaWNvdGluaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ4MTdfNTAwNi02Ni02XzYtSHlkcm94eW5pY290aW5pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--47942d7906d6634971261e0013bb0810ad9301b9/MetaSci_MSID817_5006-66-6_6-Hydroxynicotinic%20acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

smoke.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4][5]
Keep away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release Measures

e Minor Spills: For small spills, avoid generating dust.[3] Carefully sweep or vacuum up the
spilled material and place it into a suitable, labeled container for disposal.[2][3]

o Major Spills: In the event of a large spill, evacuate the area and alert the appropriate
emergency response team.[3]

First Aid Measures

o If in Eyes: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1][2] Seek immediate medical attention.[1][2]

¢ If on Skin: Wash off immediately with plenty of soap and water while removing all
contaminated clothing.[1][2] If skin irritation occurs, get medical advice/attention.[3][5]

 If Inhaled: Remove to fresh air.[1][2] If not breathing, give artificial respiration.[1][2] If you feel
unwell, call a poison center or doctor.[1][5]

o If Swallowed: Clean mouth with water and seek medical attention.[1][2]

Disposal Plan

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2][4][5] Do not empty into drains.[2]

Experimental Workflow Visualization

To provide a clear, at-a-glance understanding of the handling process, the following diagram
illustrates the logical workflow for safely managing 6-Hydroxynicotinic acid in a laboratory
setting.
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Caption: Workflow for the safe handling of 6-Hydroxynicotinic acid from preparation to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 6-Hydroxynicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132223#personal-protective-equipment-for-handling-
6-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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